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Executive Summary

In modern drug development and process chemistry, the precise determination of

thermophysical properties is non-negotiable. 2-Cyclopropyl-5-methoxyaniline (CAS:
1610034-84-8) is a highly specialized, electron-rich building block frequently utilized in the
synthesis of active pharmaceutical ingredients (APIs)[1]. Its unique structural motif—combining
an aniline core with a sterically demanding cyclopropyl group and an electron-donating
methoxy group—presents specific challenges for isolation, purification, and formulation.

This technical guide provides an in-depth analysis of the boiling point (BP) and melting point
(MP) of 2-Cyclopropyl-5-methoxyaniline, detailing the structural causality behind these
properties, Quantitative Structure-Property Relationship (QSPR) predictions, and the self-
validating experimental protocols required to measure them accurately.

Structural Causality and QSPR Predictive Modeling

Before executing empirical measurements, a Senior Application Scientist must understand the
molecular mechanics dictating phase transitions. The thermophysical behavior of 2-
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Cyclopropyl-5-methoxyaniline is governed by three competing structural vectors:

e The Aniline Core: Primary amines act as both hydrogen bond donors and acceptors. This
establishes a robust intermolecular hydrogen-bonding network, which significantly elevates
the boiling point compared to isosteric hydrocarbons.

o The 5-Methoxy Substitution: The methoxy group introduces a strong molecular dipole and
serves as an additional hydrogen bond acceptor. This further increases the enthalpy of
vaporization (

), driving the boiling point upward.

e The 2-Cyclopropyl Substitution: Positioned ortho to the amine, the cyclopropyl ring
introduces severe steric hindrance. While its added molecular mass increases London
dispersion forces, the rigid, bulky ring disrupts the highly ordered crystal lattice typical of
planar anilines. This lattice disruption results in a significant depression of the melting point.

Because highly specific, peer-reviewed empirical data for this exact proprietary intermediate is
often restricted, process chemists rely on QSPR modeling and structural analogs to establish
target ranges prior to experimental validation.

Table 1: Target Thermophysical Data Profile

Property Value |/ Target Range Methodology / Source

CAS Number 1610034-84-8 Catalog Data[1]

Molecular Weight 163.22 g/mol Calculated[1]

Predicted Boiling Point (760 QSPR Group Contribution
285°C —295 °C

mmHg) Method

Predicted Boiling Point (10 Clausius-Clapeyron
140 °C - 150 °C .

mmHgQ) Extrapolation

Predicted Melting Point 35°C-45°C QSPR / Analog Comparison
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To ensure rigorous data integrity, the validation of these properties must follow a strict analytical
workflow, and the structural causality must be clearly mapped.

Compound Procurement
CAS: 1610034-84-8

QSPR Predictive
Modeling

MP Target \ BP Target

DSC Analysis Vacuum Ebulliometry
(USP <891>) (OECD TG 103)

Data Integration &
Phase Diagram
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Caption: Thermophysical validation workflow for 2-Cyclopropyl-5-methoxyaniline.
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(~290 °C at 760 mmHg) (Low-Melting Solid/Liquid)
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Caption: Structural contributions to the thermophysical properties of the compound.

Self-Validating Experimental Protocols

To transition from QSPR predictions to empirical certainty, the following self-validating protocols
must be executed. These methodologies are grounded in international regulatory standards to
ensure trustworthiness and reproducibility.

Protocol A: Melting Point Determination via Differential
Scanning Calorimetry (DSC)

Traditional capillary tube methods are subjective and fail to detect polymorphism. DSC
provides a quantitative thermodynamic profile, strictly adhering to OECD Test Guideline 102[2]
and USP <891> Thermal Analysis[3].

e Step 1: Sample Preparation: Weigh exactly 2.0 to 5.0 mg of 2-Cyclopropyl-5-
methoxyaniline into a hermetically sealed aluminum pan. The hermetic seal prevents the
volatilization of the sample before the melting event concludes.

e Step 2: Instrument Calibration: Calibrate the DSC using a high-purity Indium standard to
ensure absolute temperature and enthalpy accuracy[3].
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o Step 3: Purge Gas: Utilize dry nitrogen at a flow rate of 50 mL/min. Causality: Electron-rich
anilines are highly susceptible to oxidative degradation at elevated temperatures; an inert
atmosphere is mandatory.

o Step 4: Thermal Program: Equilibrate the sample at 0 °C, then apply a heating ramp of 10
°C/min up to 100 °C.

o Step 5: Data Extraction: Determine the melting point from the extrapolated onset
temperature of the endothermic melting peak[2].

o Self-Validation Loop: Run a secondary scan (cool down at 10 °C/min and reheat). If the
endotherm is perfectly reversible, it confirms a true melting event. If the peak vanishes or
shifts drastically, it indicates thermal decomposition or a desolvation artifact.

Protocol B: Boiling Point Determination via Reduced-
Pressure Ebulliometry

Attempting to boil 2-Cyclopropyl-5-methoxyaniline at atmospheric pressure (760 mmHg) will
likely result in thermal decomposition and polymerization, as the predicted BP exceeds 280 °C.
Therefore, reduced-pressure ebulliometry is required, guided by OECD Test Guideline 103[4].

o Step 1: Setup: Assemble a dynamic reflux ebulliometer equipped with a high-precision
capacitance manometer and a vacuum pump.

o Step 2: Pressure Control: Set the system pressure to exactly 10.0 mmHg. Causality:
Lowering the pressure reduces the boiling point to a safe thermal window (~140 °C - 150
°C), preventing the oxidation of the methoxy-aniline system[4].

o Step 3: Heating & Equilibration: Apply controlled heating until a steady reflux is established.
Allow the vapor temperature to stabilize for a minimum of 10 minutes to ensure
thermodynamic equilibrium.

o Step 4: Measurement: Record the equilibrium vapor temperature.

o Self-Validation Loop: Measure the boiling point at three distinct reduced pressures (e.g., 10
mmHg, 20 mmHg, and 50 mmHg). Plot
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against

(Kelvin). A strictly linear relationship validates the data via the Clausius-Clapeyron equation,
proving that the compound remained intact and did not degrade during the analytical run.
The atmospheric boiling point can then be mathematically extrapolated with high confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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